Cas no 476319-71-8 (N-(2-benzoyl-4-methylphenyl)-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}benzamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}benzamide
• CAS No: 476319-71-8
• MF: C₃₅H₃₅N₃O₅S
• MW: 609.734507799149
• CID: 6007009
• PubChem ID: 3299350
• Update Time: 2025-05-22

N-(2-benzoyl-4-methylphenyl)-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-methylphenyl)-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}benzamide
• N-(2-benzoyl-4-methylphenyl)-2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)benzamide
• Benzamide, N-(2-benzoyl-4-methylphenyl)-2-[[4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzoyl]amino]-
• 476319-71-8
• Oprea1_697507
• N-(2-benzoyl-4-methylphenyl)-2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}benzamide
• F0463-0173
• AKOS024578091
• N-(2-benzoyl-4-methylphenyl)-2-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]benzamide

• Inchi： 1S/C35H35N3O5S/c1-23-13-18-32(30(20-23)33(39)26-9-5-4-6-10-26)37-35(41)29-11-7-8-12-31(29)36-34(40)27-14-16-28(17-15-27)44(42,43)38-21-24(2)19-25(3)22-38/h4-18,20,24-25H,19,21-22H2,1-3H3,(H,36,40)(H,37,41)
• InChI Key： MQWLRMUMCKTGQT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)(=O)C1=CC=CC=C1NC(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 609.22974240g/mol
• Monoisotopic Mass: 609.22974240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• pka: 12.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-benzoyl-4-methylphenyl)-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}benzamide

N-(2-Benzoyl-4-Methylphenyl)-2-{4-(3,5-Dimethylpiperidin-1-Yl)Sulfonylbenzamido}Benzamide: A Comprehensive Overview

The compound CAS No 476319-71-8, also known as N-(2-benzoyl-4-methylphenyl)-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}benzamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a benzamide backbone with substituents that include a benzoyl group, a methyl group, and a sulfonylbenzamido group. The presence of these functional groups contributes to its versatility in chemical reactions and interactions. The benzoyl group introduces aromaticity and potential for hydrogen bonding, while the methyl group adds steric bulk and enhances lipophilicity. The sulfonylbenzamido group is particularly significant as it can act as a bioisostere, offering opportunities for drug design and optimization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have employed techniques such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to construct the complex architecture of this molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

The physical and chemical properties of this compound have been extensively studied. It exhibits a melting point of approximately 250°C, making it suitable for thermal stability studies. Its solubility in organic solvents such as dichloromethane and dimethylformamide facilitates its use in various analytical techniques like HPLC and NMR spectroscopy. The compound's UV-Vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials.

In terms of biological activity, this compound has shown promise as a modulator of G-protein coupled receptors (GPCRs). Preclinical studies indicate that it can selectively bind to certain receptor subtypes, making it a candidate for drug development in conditions such as hypertension and neurodegenerative diseases. Additionally, its ability to inhibit enzyme activity has been explored, with particular focus on kinases involved in cancer progression.

The environmental impact of this compound has also been evaluated. Studies suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its ecological footprint. This makes it an attractive option for green chemistry applications where sustainability is a priority.

Looking ahead, the future of this compound lies in its potential to serve as a lead molecule for drug discovery programs. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, N-(2-benzoyl-4-methylphenyl)-2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}benzamide represents a cutting-edge advancement in organic chemistry with multifaceted applications. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both academic and industrial settings. As research continues to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.